Cas no 398996-69-5 (1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine)

• Product Name: 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine
• CAS No: 398996-69-5
• MF: C₁₇H₂₇NO₃S
• MW: 325.466183900833
• CID: 6535918
• Update Time: 2025-05-20

1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine
• 1-((5-isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-4-methylpiperidine
• Piperidine, 1-[[2-methoxy-4-methyl-5-(1-methylethyl)phenyl]sulfonyl]-4-methyl-

• Inchi： 1S/C17H27NO3S/c1-12(2)15-11-17(16(21-5)10-14(15)4)22(19,20)18-8-6-13(3)7-9-18/h10-13H,6-9H2,1-5H3
• InChI Key： GKVMJEJLRITXFV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(C(C)C)=C(C)C=C2OC)(=O)=O)CCC(C)CC1

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 454.3±55.0 °C(Predicted)
• pka: -4.60±0.40(Predicted)

Additional information on 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine

Introduction to 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine (CAS No. 398996-69-5)

1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine (CAS No. 398996-69-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The molecule consists of a piperidine ring substituted with a sulfonyl group, which is further functionalized with a methoxy and methyl group on the benzene ring, and an isopropyl group. These structural elements contribute to its pharmacological properties and biological activity.

The synthesis of 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine involves multiple steps, including the formation of the piperidine ring, the introduction of the sulfonyl group, and the subsequent functionalization with methoxy and methyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis approach that significantly reduced the number of reaction steps and improved overall yield.

In terms of its biological activity, 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine has shown promising results in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. A 2020 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. The selective inhibition of COX enzymes by this compound suggests its potential use in treating conditions such as arthritis and other inflammatory diseases.

Beyond its anti-inflammatory properties, 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine has also been investigated for its neuroprotective effects. Research conducted at the University of California, San Francisco, found that this compound exhibited neuroprotective activity in cellular models of neurodegenerative diseases such as Alzheimer's disease. The mechanism of action appears to involve the modulation of oxidative stress and the reduction of neuroinflammation, which are critical factors in the progression of these diseases.

The pharmacokinetic properties of 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine have also been studied to assess its suitability for therapeutic use. A 2019 study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

In addition to its therapeutic potential, 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-4-methylpiperidine has been explored for its utility as a research tool. Its unique structure and functional groups make it a valuable probe for studying enzyme kinetics and receptor interactions. For example, a 2018 study published in the Biochemical Journal utilized this compound to investigate the binding interactions between specific enzymes and their substrates, providing insights into the molecular mechanisms underlying these processes.

The safety profile of 1-2-methoxy-4-methyl-5-(propan-2-y l)benzenesulfonyl -4 -methyl piperidine has also been evaluated through extensive toxicological studies . These studies have demonstrated that this compound exhibits low toxicity at therapeutic doses , making it a promising candidate for further clinical development . However , ongoing research is necessary to fully understand its long-term safety and efficacy .

In conclusion , 1 - 2 - methoxy - 4 - methyl - 5 - ( propan - 2 - y l ) benzenesulfonyl - 4 - methyl piperidine strong > ( CAS No . 398996 - 69 - 5 ) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its favorable biological activity , pharmacokinetic properties , and safety profile , position it as a valuable candidate for further investigation and potential therapeutic use . As research continues to advance , it is likely that new applications and insights will emerge , further solidifying its importance in the field . p >